3-Amino-5-(trifluoromethyl)pyridine-2-carboxylic acid
Cat. No. B1522219
M. Wt: 206.12 g/mol
InChI Key: VROTWSPSBWKNQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08476269B2
Procedure details
To a stirring solution of 3-Amino-5-trifluoromethyl-pyridine-2-carboxylic acid methyl ester (Intermediate A3) (1 g, 4.54 mmol) in MeOH (20 ml) was added 2M NaOH (0.182 g, 4.54 mmol). The orange solution was stirred at RT for 1 minute and then into water (10 ml). The solution was acidified to pH1 with the addition of 1M HCl and the product was extracted with EtOAc (150 ml). The organic portions were combined, washed with brine (50 ml), dried over MgSO4 and concentrated in vacuo to afford the title compound as an orange solid; LC-MS Rt=0.82 mins [M+H]+ 207.1 (Method 2 minLC_v002); 1H NMR (400 MHz, DMSO-d6) δ 13.9 (1H, broad hump), 8.11 (1H, s), 7.59 (1H, s), 7.08 (2H, broad hump) (trace of EtOAc present but correlates to proposed structure).
Quantity
1 g
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3]([C:5]1[C:10]([NH2:11])=[CH:9][C:8]([C:12]([F:15])([F:14])[F:13])=[CH:7][N:6]=1)=[O:4].[OH-].[Na+].O.Cl>CO>[NH2:11][C:10]1[C:5]([C:3]([OH:4])=[O:2])=[N:6][CH:7]=[C:8]([C:12]([F:15])([F:13])[F:14])[CH:9]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
|
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Smiles
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COC(=O)C1=NC=C(C=C1N)C(F)(F)F
|
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Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
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COC(=O)C1=NC=C(C=C1N)C(F)(F)F
|
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Name
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|
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Quantity
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0.182 g
|
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Type
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reactant
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Smiles
|
[OH-].[Na+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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10 mL
|
|
Type
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reactant
|
|
Smiles
|
O
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The orange solution was stirred at RT for 1 minute
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
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the product was extracted with EtOAc (150 ml)
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WASH
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Type
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WASH
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Details
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washed with brine (50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
